(3R*,4R*)-3-cyclobutyl-4-methyl-1-[4-(trifluoromethyl)-2-pyrimidinyl]-3-pyrrolidinol

• IUPAC Name: (3R,4R)-3-cyclobutyl-4-methyl-1-[4-(trifluoromethyl)pyrimidin-2-yl]pyrrolidin-3-ol
• InChI: InChI=1S/C14H18F3N3O/c1-9-7-20(8-13(9,21)10-3-2-4-10)12-18-6-5-11(19-12)14(15,16)17/h5-6,9-10,21H,2-4,7-8H2,1H3/t9-,13+/m1/s1
• InChI Key: JCLPWTINDHDXAW-RNCFNFMXSA-N
• Canonical SMILES: CC1CN(CC1(C2CCC2)O)C3=NC=CC(=N3)C(F)(F)F
• Isomeric SMILES: C[C@@H]1CN(C[C@]1(C2CCC2)O)C3=NC=CC(=N3)C(F)(F)F
• Molecular Formula: C14H18F3N3O
• Molecular Weight: 301.31 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like this often involves multi-step synthetic routes, including the formation of cyclobutyl rings, introduction of the trifluoromethyl group, and assembly of the pyrrolidine structure. A relevant approach includes the one-step synthesis of pyrrole derivatives through the condensation of 1,3-diones and 2-(aminomethyl)pyridine, indicating the potential for constructing the pyrrolidine ring through similar condensation reactions (Klappa et al., 2002).

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated using X-ray crystallography, NMR spectroscopy, and computational methods like density functional theory (DFT). For instance, the structural characterization of related cyclobutyl and pyridyl compounds has been performed, providing insights into their molecular geometry, electronic configuration, and intramolecular interactions (Inkaya et al., 2013).

Chemical Reactions and Properties

This molecule's reactivity can be influenced by the presence of functional groups such as the cyclobutyl ring, which is known for its strain and reactivity towards ring-opening reactions. The trifluoromethyl group can affect the compound's electronegativity and chemical stability, making it a site for nucleophilic attack. The synthesis and reactivity of trifluoromethylated pyrrolidines, for example, demonstrate the potential routes for functionalizing such structures (Li et al., 2011).

Safety and Hazards

The safety and hazards of the compound would depend on its specific properties and uses. Generally, compounds with trifluoromethyl groups require careful handling due to the potential reactivity of the trifluoromethyl group.

Future Directions

The future research directions would depend on the compound’s biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail. The trifluoromethyl group is a common feature in many pharmaceuticals, suggesting potential applications in medicinal chemistry.